Cas no 199475-45-1 (5-Bromo-2(3h)-benzothiazolone)

5-Bromo-2(3H)-benzothiazolone is a brominated heterocyclic compound featuring a benzothiazolone core structure. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its bromine substituent enhances reactivity, making it valuable for further functionalization via cross-coupling or nucleophilic substitution reactions. The benzothiazolone moiety contributes to its utility in medicinal chemistry, where it serves as a scaffold for bioactive molecules. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and consistent purity make it a reliable building block for research and industrial applications requiring precise molecular modifications.
5-Bromo-2(3h)-benzothiazolone structure
5-Bromo-2(3h)-benzothiazolone structure
Product Name:5-Bromo-2(3h)-benzothiazolone
CAS No:199475-45-1
MF:C7H4BrNOS
MW:230.08175945282
MDL:MFCD01312116
CID:855173
Update Time:2025-06-08

5-Bromo-2(3h)-benzothiazolone Chemical and Physical Properties

Names and Identifiers

    • 5-Bromobenzo[d]thiazol-2(3H)-one
    • 5-BROMO-2(3H)-BENZOTHIAZOLONE
    • 5-bromo-3H-1,3-benzothiazol-2-one
    • 5-bromo-1,3-benzothiazol-2(3H)-one
    • 5-bromobenzothiazol-2-ol
    • 5-Bromobenzo[d]thiazol-2(3H)
    • 5-Bromo-2(3h)-benzothiazolone
    • MDL: MFCD01312116
    • Inchi: 1S/C7H4BrNOS/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10)
    • InChI Key: BNWQDLHPYANRAV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC(=O)S2

Computed Properties

  • Exact Mass: 228.92000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 1.815±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 242-243 ºC (ethanol )
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),
  • PSA: 61.10000
  • LogP: 2.35210

5-Bromo-2(3h)-benzothiazolone Security Information

5-Bromo-2(3h)-benzothiazolone Customs Data

  • HS CODE:2934200090
  • Customs Data:

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2(3h)-benzothiazolone Pricemore >>

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